Cas no 51362-30-2 (3-(pyridin-2-yloxy)benzoic acid)

• Product Name: 3-(pyridin-2-yloxy)benzoic acid
• CAS No: 51362-30-2
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• MDL: MFCD09025853
• CID: 935221
• PubChem ID: 21901423
• Update Time: 2025-08-03

3-(pyridin-2-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrid-2-yloxy)benzoic acid
• 3-(Pyridin-2-yloxy)benzoic acid
• 3-pyridin-2-yloxybenzoic acid
• 3-(2-pyridyloxy)benzoic acid
• AG-F-73737
• CTK4J4100
• MolPort-000-143-535
• SBB095091
• SureCN4776237
• F2167-0211
• AKOS010655184
• 51362-30-2
• DB-071340
• 3-(pyridin-2-yloxy)benzoicacid
• 3-[(Pyridin-2-yl)oxy]benzoic acid
• LYSIEAIIZBZRCE-UHFFFAOYSA-N
• SCHEMBL4776237
• MS-22347
• EN300-235214
• Z815710788
• G22360
• 3-(pyrid-2-yloxy)benzoic acid, AldrichCPR
• Benzoic acid, 3-(2-pyridinyloxy)-
• MFCD09025853
• DTXSID10619763
• BCA36230
• 3-(pyridin-2-yloxy)benzoic acid

• MDL： MFCD09025853
• Inchi： 1S/C12H9NO3/c14-12(15)9-4-3-5-10(8-9)16-11-6-1-2-7-13-11/h1-8H,(H,14,15)
• InChI Key： LYSIEAIIZBZRCE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1=CC=CC(C(=O)O)=C1

Computed Properties

• Exact Mass: 215.05800
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Melting Point: 108 °C
• PSA: 59.42000
• LogP: 2.57210

3-(pyridin-2-yloxy)benzoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-(pyridin-2-yloxy)benzoic acid

3-(Pyrid-2-yloxy)benzoic Acid: A Comprehensive Overview

3-(Pyrid-2-yloxy)benzoic acid (CAS No. 51362-30-2) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, also referred to as pyrid-2-yloxy benzoic acid, is characterized by its unique structure, which combines a pyridine ring with a benzoic acid moiety. The integration of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for various applications.

The molecular structure of 3-(pyrid-2-yloxy)benzoic acid consists of a benzene ring substituted with a pyridyloxy group at the third position. The pyridine ring, being an aromatic heterocycle with nitrogen, contributes to the compound's electronic properties and reactivity. The benzoic acid group, on the other hand, introduces carboxylic acid functionality, which is known for its ability to form hydrogen bonds and participate in various chemical reactions. This combination makes 3-(pyrid-2-yloxy)benzoic acid a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 3-(pyrid-2-yloxy)benzoic acid in drug discovery. Its ability to act as a ligand in metal complexes has been explored for applications in catalysis and medicinal chemistry. For instance, researchers have investigated its coordination properties with transition metals such as copper and zinc, leading to the development of novel catalysts for organic transformations. These findings underscore the importance of understanding the coordination chemistry of pyrid-2-yloxy benzoic acid in advancing catalytic processes.

In addition to its role in catalysis, 3-(pyrid-2-yloxy)benzoic acid has shown promise in the field of materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been leveraged for applications in nanotechnology and surface chemistry. The formation of SAMs is attributed to the hydrophobic nature of the pyridine ring and the polar nature of the carboxylic acid group, creating a balance that facilitates ordered molecular arrangements. This property makes pyrid-2-yloxy benzoic acid a candidate for use in sensors, coatings, and other surface-modifying technologies.

The synthesis of 3-(pyrid-2-yloxy)benzoic acid typically involves multi-step organic reactions. One common approach involves the nucleophilic substitution of a suitable halogenated pyridine derivative with a phenolic intermediate followed by oxidation to introduce the carboxylic acid group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental standpoint, understanding the degradation pathways of 3-(pyrid-2-yloxy)benzoic acid is crucial for assessing its impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the aromatic rings. This knowledge is essential for developing strategies to mitigate potential environmental risks associated with its use.

In conclusion, 3-(pyrid-2-yloxy)benzoic acid (CAS No. 51362-30-2) stands out as a multifaceted compound with applications spanning organic synthesis, catalysis, materials science, and environmental chemistry. Its unique structure and functional groups continue to inspire innovative research directions, making it a subject of ongoing interest in both academic and industrial settings.